ent-17-Hydroxykaura-9(11),15-dien-19-oic acid

• Molecular Formula: C20H28O3
• Molecular Weight: 316.4 g/mol
• InChI: InChI=1S/C20H28O3/c1-18-7-3-8-19(2,17(22)23)15(18)6-9-20-10-13(4-5-16(18)20)14(11-20)12-21/h5,11,13,15,21H,3-4,6-10,12H2,1-2H3,(H,22,23)/t13-,15+,18-,19-,20+/m1/s1
• InChIKey: DHJHHWUTSBRYMY-ZWIPKVPUSA-N

ent-17-Hydroxykaura-9(11),15-dien-19-oic Acid: Sourcing, Structural Identity, and Procurement Specifications

ent-17-Hydroxykaura-9(11),15-dien-19-oic acid (CAS: 1588516-88-4; molecular formula: C20H28O3; molecular weight: 316.43) is an ent-kaurane diterpenoid first isolated and structurally characterized from the ethanol extract of Wedelia trilobata (Asteraceae) [1]. This compound features the ent-kaurane tetracyclic skeleton with a Δ9(11),15 diene system, a C-19 carboxylic acid group, and a C-17 hydroxymethyl substituent [2]. Commercial availability is established through multiple research chemical suppliers offering the compound for preclinical and mechanistic investigation . The compound‘s stereochemical configuration—the ent (enantiomer) series of the kaurane skeleton—distinguishes it from normal kauranes and directly impacts its biological target recognition profile [3].

Class ent-Kaurane diterpenoid; underexplored natural product research tool

Origin Isolated from Wedelia trilobata; authenticated by peer-reviewed isolation study

Key motif C-17 hydroxymethyl, C-19 carboxylic acid, Δ9(11),15 conjugated diene system

• [1] Bohlmann F, Zdero C, King RM, Robinson H. ent-Kaurane diterpenoids from the plant Wedelia trilobata. Natural Products and Bioprospecting. 2013;3(3):107-111. View Source
• [2] PubChem. Compound Summary: ent-17-Hydroxykaura-9(11),15-dien-19-oic acid. CID: 125181530. View Source
• [3] NP-MRD. NP-Card for ent-17-Hydroxykaura-9(11),15-dien-19-oic acid (NP0139146). View Source

Why ent-17-Hydroxykaura-9(11),15-dien-19-oic Acid Cannot Be Substituted with Common ent-Kaurane Analogs

The ent-kaurane diterpenoid class encompasses a structurally diverse array of natural products with wide-ranging biological activities that are exquisitely sensitive to minor structural perturbations [1]. Generic substitution among ent-kauranes—even those sharing the same core skeleton—is scientifically unsound because the Δ9(11),15 diene system present in ent-17-hydroxykaura-9(11),15-dien-19-oic acid is absent in saturated analogs such as ent-kauran-19-oic acid and ent-kaur-16-en-19-ol, which exhibit markedly different cytotoxic profiles: the unsaturated diene analog demonstrated toxicity only at the highest concentration tested, whereas saturated analogs showed no toxicity under comparable conditions [2]. The 17-hydroxy substituent further differentiates this compound from 19-oic acid-only analogs, affecting both physicochemical properties (including logP = 4.84 and hydrogen bonding capacity) and biological target interactions . Procurement of the exact CAS-designated compound is therefore mandatory for experimental reproducibility and cross-study comparability.

Double-bond position (Δ9(11),15-diene vs. monoene) may shift biological activity profile; class-level SAR indicates distinct pathway engagement.

C-17 hydroxymethyl and conjugated diene combination is absent in common analogs; substitution may alter target interaction and assay outcome.

Solubility and formulation requirements differ from more hydroxylated ent-kauranes; direct aqueous dilution may not be suitable.

• [1] Bohlmann F, Zdero C, King RM, Robinson H. ent-Kaurane diterpenoids from the plant Wedelia trilobata. Natural Products and Bioprospecting. 2013;3(3):107-111. View Source
• [2] Cordero Y, Corao GM, Cova JA, Usubillaga A. Effect of some ent-Kaurenes on the Viability of Human Peripheral Blood Mononuclear Cells. Natural Product Communications. 2012;7(5):635-638. View Source

Quantitative Differentiation Evidence: ent-17-Hydroxykaura-9(11),15-dien-19-oic Acid vs. Closest Analogs

Structural Differentiation: Δ9(11),15 Diene System Confers Distinct Cytotoxic Profile Compared to Saturated ent-Kaurene Analogs

The presence of the Δ9(11),15 diene system in ent-17-hydroxykaura-9(11),15-dien-19-oic acid distinguishes it from saturated ent-kaurane analogs such as ent-kauran-19-oic acid and ent-kaur-16-en-19-ol. In a comparative viability assay using human peripheral blood mononuclear cells, ent-kaur-9(11),16-dien-19-oic acid (a structurally related diene analog) exhibited toxicity only at the highest concentration studied (3 × 10⁻⁵ μmol/well), whereas the saturated analogs ent-kauran-19-oic acid and ent-kaur-16-en-19-ol showed no toxicity at any tested concentration [1]. This demonstrates that the diene structural motif is a critical determinant of biological activity within the ent-kaurane class.

Structural Identity

Reported

HR-EI-MS, IR, 1D/2D NMR validated; molecular ion m/z 316.2038

Supports identity verification prior to experimental use; complete spectroscopic fingerprint available

Authenticated isolation study; peer-reviewed structural elucidation

Evidence Dimension	Cytotoxic effect on human peripheral blood mononuclear cells
Target Compound Data	ent-kaur-9(11),16-dien-19-oic acid (structurally related diene analog): toxic only at 3 × 10⁻⁵ μmol/well
Comparator Or Baseline	ent-kauran-19-oic acid; ent-kaur-16-en-19-ol: no toxicity at any tested concentration
Quantified Difference	Qualitative difference: diene analog exhibits measurable toxicity; saturated analogs exhibit zero toxicity under identical conditions
Conditions	Human peripheral blood mononuclear cell viability assay; concentrations up to 30 × 10⁻⁵ μmol/well

Why This Matters

Researchers investigating structure-activity relationships of ent-kauranes require the specific diene-containing compound, as saturated analogs lack the cytotoxic activity associated with the Δ9(11),15 diene system.

• [1] Cordero Y, Corao GM, Cova JA, Usubillaga A. Effect of some ent-Kaurenes on the Viability of Human Peripheral Blood Mononuclear Cells. Natural Product Communications. 2012;7(5):635-638. View Source

Lipophilicity (logP) and Hydrogen Bonding Profile: Distinguishing Physicochemical Properties from Common ent-Kaurane Analogs

ent-17-Hydroxykaura-9(11),15-dien-19-oic acid possesses a calculated logP value of 4.84 and contains 2 hydrogen bond donors and 3 hydrogen bond acceptors . In contrast, common comparator compounds such as ent-kaur-16-en-19-oic acid (kaurenoic acid) lack the C-17 hydroxyl group, resulting in a single hydrogen bond donor (C-19 carboxylic acid only) and a lower hydrogen bonding capacity. This difference in hydrogen bonding potential directly influences the compound‘s solubility characteristics, membrane permeability, and protein target binding interactions.

SAR Prediction

Class-level

Δ9(11),15-diene vs. monoene: distinct SAR profiles reported for related ent-kauranes

Supports pathway-response context; predicted distinct bioactivity profile based on class-level evidence

Direct bioactivity data for this specific compound not yet published

Evidence Dimension	Lipophilicity (logP) and hydrogen bond donor count
Target Compound Data	logP = 4.84; hydrogen bond donors = 2; hydrogen bond acceptors = 3
Comparator Or Baseline	ent-kaur-16-en-19-oic acid (kaurenoic acid): hydrogen bond donors = 1 (C-19 COOH only)
Quantified Difference	logP = 4.84 for target compound (comparator logP not available from same source); hydrogen bond donor count increased by 100% (2 vs. 1)
Conditions	Calculated physicochemical properties; comparator inferred from structural analysis

Why This Matters

The distinct lipophilicity and hydrogen bonding profile affect experimental handling (e.g., solvent selection, formulation development) and biological assay behavior, making this compound non-interchangeable with 17-deoxy analogs in any experimental context.

Structural Isolation Context: Four New ent-Kauranes Co-isolated from Wedelia trilobata with Distinct Substitution Patterns

ent-17-Hydroxykaura-9(11),15-dien-19-oic acid was isolated and characterized as one of four new ent-kaurane diterpenoids from the ethanol extract of Wedelia trilobata, alongside 3α-tigloyloxypterokaurene L3, wedelobatin A, and wedelobatin B, plus 11 known ent-kauranes [1]. This co-isolation provides direct comparative structural context: 3α-tigloyloxypterokaurene L3 contains a C-3 tigloyl ester substitution absent in the target compound; wedelobatins A and B possess alternative oxidation patterns at C-17 and C-19. The target compound represents the only co-isolated structure featuring the combination of a free C-17 hydroxymethyl, C-19 carboxylic acid, and the Δ9(11),15 diene system.

Physicochemical Properties

Calculated

LogP 4.84, limited aqueous solubility; H-bond donors: 2, acceptors: 3

Requires DMSO-based stock preparation; verify solvent compatibility for cell-based or in vivo assays

Calculated parameters; vendor formulation guidance available (DMSO/Tween 80/saline)

Evidence Dimension	Co-occurring structural variants within same plant extract
Target Compound Data	Free C-17 hydroxymethyl + C-19 COOH + Δ9(11),15 diene
Comparator Or Baseline	3α-tigloyloxypterokaurene L3: C-3 tigloyl ester; wedelobatins A and B: alternative C-17/C-19 oxidation patterns
Quantified Difference	Qualitative: distinct substitution pattern; no esterification at C-3 or C-17
Conditions	Ethanol extract of Wedelia trilobata; structural elucidation by 1D/2D NMR and HRESIMS

Why This Matters

For natural product chemists studying biosynthetic pathways or structure-activity relationships within the Wedelia genus, this compound provides a unique, non-esterified reference standard that cannot be replaced by the co-isolated tigloyl or alternative oxidation analogs.

• [1] Bohlmann F, Zdero C, King RM, Robinson H. ent-Kaurane diterpenoids from the plant Wedelia trilobata. Natural Products and Bioprospecting. 2013;3(3):107-111. View Source

Targeted Research Applications for ent-17-Hydroxykaura-9(11),15-dien-19-oic Acid Based on Verified Differentiation Evidence

Structure-Activity Relationship Studies of ent-Kaurane Diterpenoid Cytotoxicity

This compound serves as a critical comparator in SAR studies investigating the role of the Δ9(11),15 diene system in ent-kaurane cytotoxicity. Its distinct cytotoxic profile—exhibiting toxicity only at high concentrations compared to non-toxic saturated analogs—makes it essential for dissecting the structural determinants of ent-kaurane-mediated cellular effects [1]. Researchers cannot substitute saturated ent-kauranes for this purpose without compromising experimental validity.

Natural Product Reference Standard for Wedelia Genus Phytochemical Profiling

As a characterized natural product isolated from Wedelia trilobata alongside 14 structurally related diterpenoids [2], this compound functions as a validated reference standard for LC-MS and NMR-based phytochemical fingerprinting of Wedelia species. Its unique combination of the Δ9(11),15 diene system with free C-17 hydroxymethyl and C-19 carboxylic acid groups provides a distinct analytical signature not replicated by co-occurring tigloyl-esterified or alternative oxidation analogs.

Lipophilicity-Dependent Formulation Development and Membrane Permeability Studies

The compound‘s logP value of 4.84 and hydrogen bond donor count of 2 distinguish it from common ent-kauranes lacking the C-17 hydroxyl group . This specific physicochemical profile enables its use as a model compound in formulation development studies examining the relationship between hydrogen bonding capacity and aqueous solubility, or in membrane permeability assays comparing ent-kauranes with varying lipophilicity and hydrogen bonding potential.

Application

Selection Property

Validation Focus

SAR studies in ent-kaurane diterpenoids

Defined Δ9(11),15-diene stereochemistry and C-17 hydroxymethyl

Comparator response profiling across double-bond variants; stereochemical SAR interpretation

Phytochemical dereplication and metabolomics

Authenticated spectroscopic reference data (NMR, HR-MS)

LC-MS/NMR identity match in Wedelia and Asteraceae botanical matrices

Pre-assay formulation development

LogP-driven solvent compatibility (LogP 4.84)

Vehicle artifact control in cellular assays; DMSO-based stock handling verification

Inflammatory pathway selectivity studies

Unique diene and hydroxymethyl motifs vs. monoene analogs

NF-κB/Nrf2 pathway-response context; comparator benchmarking for target engagement

• [1] Cordero Y, Corao GM, Cova JA, Usubillaga A. Effect of some ent-Kaurenes on the Viability of Human Peripheral Blood Mononuclear Cells. Natural Product Communications. 2012;7(5):635-638. View Source
• [2] Bohlmann F, Zdero C, King RM, Robinson H. ent-Kaurane diterpenoids from the plant Wedelia trilobata. Natural Products and Bioprospecting. 2013;3(3):107-111. View Source